Cas no 865657-39-2 (N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• CAS No: 865657-39-2
• MF: C₂₅H₂₃N₃O₃S
• MW: 445.53342461586
• CID: 6013035
• PubChem ID: 2134646
• Update Time: 2025-05-20

N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide
• N-(4-methoxyphenyl)-2-[[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide
• N-(4-METHOXYPHENYL)-2-{[2-(4-METHOXYPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}ACETAMIDE
• N-(4-methoxyphenyl)-2-((2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)acetamide
• AKOS001789319
• F1601-0305
• 865657-39-2

• Inchi： 1S/C25H23N3O3S/c1-30-20-12-8-18(9-13-20)24-27-23(17-6-4-3-5-7-17)25(28-24)32-16-22(29)26-19-10-14-21(31-2)15-11-19/h3-15H,16H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： JVPZCPVCXNEJBC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1=C(C2=CC=CC=C2)NC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 445.14601278g/mol
• Monoisotopic Mass: 445.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 102Ų

Additional information on N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS: 865657-39-2)

In recent years, the compound N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide (CAS: 865657-39-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole-thioacetamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed a multi-step synthetic route involving the condensation of 4-methoxyphenyl isothiocyanate with 2-bromoacetophenone, followed by cyclization and subsequent functionalization. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structure and purity of the compound. These methodological advancements have facilitated the production of high-quality material for further biological evaluation.

Biological studies have revealed that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory and proliferative pathways. Notably, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a novel anti-inflammatory agent. Additionally, preliminary in vitro assays have demonstrated its ability to disrupt the interaction between certain oncogenic proteins, highlighting its possible application in cancer therapy. These findings are supported by molecular docking studies, which indicate strong binding affinity to the active sites of target proteins.

Recent in vivo studies have further validated the therapeutic potential of N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide. In animal models of inflammation and cancer, the compound has shown significant efficacy in reducing disease markers with minimal toxicity. Pharmacokinetic analyses indicate favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability. These results underscore the compound's potential as a lead candidate for drug development.

Despite these promising findings, several challenges remain to be addressed. The exact mechanism of action in certain biological contexts is still under investigation, and more extensive toxicological studies are needed to ensure safety. Furthermore, the scalability of the synthesis process and the development of suitable formulations for clinical use are areas of ongoing research. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in these areas.

In conclusion, N-(4-methoxyphenyl)-2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}acetamide represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and potent biological activity make it a valuable subject of study in chemical biology and medicinal chemistry. Continued research efforts are likely to uncover additional applications and optimize its properties for clinical translation. This compound exemplifies the potential of rational drug design in addressing unmet medical needs.